N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)tetrahydrofuran-3-carboxamide

• IUPAC Name: N-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]oxolane-3-carboxamide
• InChI: InChI=1S/C17H25NO3S/c1-12(19)14-4-5-15(22-14)17(7-2-3-8-17)11-18-16(20)13-6-9-21-10-13/h4-5,12-13,19H,2-3,6-11H2,1H3,(H,18,20)
• InChI Key: GQTLGFHRIUQOSN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)C2(CCCC2)CNC(=O)C3CCOC3)O
• Molecular Formula: C17H25NO3S
• Molecular Weight: 323.5 g/mol

Description

N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)tetrahydrofuran-3-carboxamide is a useful research compound. Its molecular formula is C17H25NO3S and its molecular weight is 323.45. The purity is usually 95%.
The exact mass of the compound N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)tetrahydrofuran-3-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)tetrahydrofuran-3-carboxamide and its derivatives have been the subject of synthesis and characterization studies, focusing on their structural and chemical properties. Research shows the synthesis of related compounds involving multistep sequences and characterizing them through methods such as IR, NMR, and mass spectrometry, highlighting the compound's role in chemical research and its potential as a precursor for more complex molecules (Talupur, Satheesh, & Chandrasekhar, 2021).

Biological Activity and Docking Studies

The compound and its derivatives have been evaluated for their biological activity, including antimicrobial effects against a range of pathogenic bacterial strains and fungi. This research indicates potential therapeutic applications, especially in the development of new antibiotics and antibacterial drugs. Molecular docking studies further suggest these compounds' interactions with biological targets, underscoring their relevance in drug design and pharmacological research (Altundas, Sarı, Çolak, & Öğütcü, 2010).

Crystal Structure Analysis

Investigations into the crystal structure of related compounds provide insights into their molecular geometry, conformation, and potential intermolecular interactions, which are crucial for understanding the compound's chemical behavior and its interactions with other molecules. These studies are fundamental in material science and pharmacology for designing molecules with desired properties and activities (Prabhuswamy, Kumara, Pavithra, Kumar, & Lokanath, 2016).

Immunomodulatory Properties

Research on related thiophene-2-carboxamide derivatives has revealed their potential in modulating immune responses, indicating their possible use in developing immunosuppressive agents. This aspect of the compound's application is particularly relevant in addressing autoimmune diseases and in organ transplantation scenarios, where controlling the immune response is crucial (Axton et al., 1992).